Cas no 142591-26-2 (4,6-dimethyl-2-(morpholin-4-yl)pyridine-3-carbonitrile)

• Product Name: 4,6-dimethyl-2-(morpholin-4-yl)pyridine-3-carbonitrile
• CAS No: 142591-26-2
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD00124668
• CID: 4598740
• PubChem ID: 698057
• Update Time: 2025-11-01

4,6-dimethyl-2-(morpholin-4-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-2-(4-morpholinyl)nicotinonitrile
• 4,6-dimethyl-2-(morpholin-4-yl)pyridine-3-carbonitrile

• MDL： MFCD00124668
• Inchi： 1S/C12H15N3O/c1-9-7-10(2)14-12(11(9)8-13)15-3-5-16-6-4-15/h7H,3-6H2,1-2H3
• InChI Key： LUTZBWBXBMVIOV-UHFFFAOYSA-N
• SMILES： C1(N2CCOCC2)=NC(C)=CC(C)=C1C#N

Additional information on 4,6-dimethyl-2-(morpholin-4-yl)pyridine-3-carbonitrile

4,6-Dimethyl-2-(Morpholin-4-yl)Pyridine-3-Carbonitrile: A Comprehensive Overview

4,6-Dimethyl-2-(Morpholin-4-yl)Pyridine-3-Carbonitrile, identified by the CAS number 142591-26-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its pyridine ring structure, which serves as a versatile platform for various chemical modifications. The presence of a morpholine group at the 2-position and methyl groups at the 4 and 6 positions, along with a cyano group at the 3-position, confers unique electronic and steric properties to the compound. These features make it a valuable substrate for exploring novel synthetic routes and potential applications in drug discovery.

The synthesis of 4,6-Dimethyl-2-(Morpholin-4-yl)Pyridine-3-Carbonitrile has been reported in several studies, with researchers employing diverse methodologies to achieve this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the necessary carbon-nitrogen bonds. Recent advancements in catalytic systems have further enhanced the selectivity and yield of these reactions, making them more amenable to large-scale production. Additionally, the incorporation of morpholine groups has been shown to improve the solubility and bioavailability of pyridine-based compounds, making them more promising candidates for therapeutic applications.

In terms of biological activity, 4,6-Dimethyl-2-(Morpholin-4-yl)Pyridine-3-Carbonitrile has demonstrated potential as a modulator of various cellular pathways. Recent studies have highlighted its ability to inhibit key enzymes involved in inflammatory processes, suggesting its utility in the development of anti-inflammatory agents. Furthermore, its cyano group has been implicated in enhancing the compound's ability to interact with DNA, raising interesting possibilities for its application in anticancer therapies. Researchers are actively exploring these avenues, leveraging advanced computational techniques to predict and optimize the compound's pharmacokinetic properties.

The structural versatility of 4,6-Dimethyl-2-(Morpholin-4-yl)Pyridine-3-Carbonitrile also makes it an attractive candidate for materials science applications. Its ability to form stable coordination complexes with metal ions has been exploited in the design of novel catalysts for organic transformations. Recent work has focused on its use in asymmetric catalysis, where it has shown promise in facilitating enantioselective reactions—a critical requirement for producing chiral pharmaceuticals.

In conclusion, 4,6-Dimethyl-2-(Morpholin-4-yl)Pyridine-3-Carbonitrile stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications. With ongoing research uncovering new facets of its properties and potential uses, this compound continues to be a focal point for scientists across multiple disciplines. As our understanding of its chemistry deepens, so too does its relevance in addressing some of the most pressing challenges in medicine and materials science.